S6K1-IN-1

• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C17H18N4O3S/c1-17(2,3)13-7-11(15(22)23)14(25-13)20-16(24)19-10-4-5-12-9(6-10)8-18-21-12/h4-8H,1-3H3,(H,18,21)(H,22,23)(H2,19,20,24)
• InChIKey: BSRFCMMJUFQEOX-UHFFFAOYSA-N

S6K1-IN-1: Selective p70S6K1 Inhibitor

S6K1-IN-1 (synonym S6K-18) is a thiophene urea-based small-molecule inhibitor of ribosomal protein S6 kinase beta-1 (p70S6K1/S6K1), a downstream effector of the mTOR signaling pathway implicated in obesity, insulin resistance, and cell-growth regulation [1]. It inhibits p70S6K1 with an IC50 of 52 nM and exhibits excellent selectivity over a panel of 43 kinases, with only low-level inhibition observed against JAK3, CLK1, and CHEK2 at 1–10 µM . The compound serves as a chemical probe for dissecting S6K1-specific functions and is offered by multiple reputable suppliers for research use only.

Pathway S6K1 signaling and mTOR pathway dissection studies

Selectivity MSK1-sparing profile across 43-kinase panel

Probe type Chemical probe for S6K1-specific functional readouts

• [1] Ye P, Kuhn C, Juan M, et al. Potent and selective thiophene urea-templated inhibitors of S6K. Bioorg Med Chem Lett. 2011;21(2):849-852. doi:10.1016/j.bmcl.2010.11.069 View Source

S6K1-IN-1: Advantages Over Generic p70S6K1 Inhibitors

Although several p70S6K1 inhibitors share the same nominal target, their divergent selectivity fingerprints, chemical scaffolds, and ADME liabilities preclude simple interchange. PF-4708671, the most widely used S6K1 tool compound, inhibits MSK1 with an IC50 of 0.95 µM—only 4-fold weaker than its S6K1 IC50 of 160 nM —while S6K1-IN-1 spares MSK1 entirely in a 43-kinase panel at 1 µM . LY2584702 exhibits potent S6K1 inhibition (IC50 2 nM) but also hits MSK2 and RSK at higher concentrations (IC50 58–176 nM) . FS-115 offers oral bioavailability, but its selectivity data remain less granular and its commercial availability is limited [1]. Consequently, choosing the wrong inhibitor can introduce confounding off-target effects that undermine the validity of pathway-dissection and metabolic-phenotyping experiments.

MSK1 confounding

PF-4708671 co-inhibits MSK1 at typical cell-assay concentrations; S6K1-IN-1 spares MSK1, avoiding pathway crosstalk misinterpretation.

Excess potency liability

LY2584702’s ultra-potent inhibition may mask nuanced biological responses; S6K1-IN-1’s moderate potency supports finer titration.

Availability & data gaps

FS-115 has limited commercial sourcing and less granular selectivity data, reducing experimental reproducibility confidence.

• [1] Segatto I, Massarut S, Boyle R, et al. Preclinical validation of a novel compound targeting p70S6 kinase in breast cancer. (FS-115 characterization). CiteAb abstract. Accessed 2026. View Source

S6K1-IN-1 Comparative Evidence

Biochemical Potency Comparison

S6K1-IN-1 inhibits p70S6K1 with an IC50 of 52 nM in a cell-free enzymatic assay [1]. This places it in an intermediate potency class: it is approximately 3-fold more potent than PF-4708671 (IC50 160 nM) , but approximately 26-fold less potent than LY2584702 (IC50 2 nM) and 1.5-fold less potent than FS-115 (IC50 35 nM) [2]. The moderate potency of S6K1-IN-1, combined with its clean selectivity profile, makes it a balanced tool compound when excessive potency could mask nuanced biological readouts.

Biochemical potency

Context-dependent

IC50 52 nM (vs PF-4708671 160 nM, LY2584702 2 nM, FS-115 35 nM)

Supports S6K1 pathway-response studies with moderate inhibition

Potency context differs among inhibitors; verify assay conditions

Evidence Dimension	p70S6K1 enzymatic inhibition (IC50)
Target Compound Data	52 nM
Comparator Or Baseline	PF-4708671: 160 nM; LY2584702: 2 nM; FS-115: 35 nM
Quantified Difference	3-fold more potent than PF-4708671; 26-fold less potent than LY2584702; 1.5-fold less potent than FS-115
Conditions	Cell-free recombinant p70S6K1 enzyme assay; ATP concentration not specified for S6K1-IN-1; PF-4708671 tested with 100 µM ATP; LY2584702 tested in S6K1 enzyme assay; FS-115 assay details from cited abstract.

Why This Matters

For experiments where excessive kinase inhibition may cause cytotoxicity or off-target effects, S6K1-IN-1's moderate potency offers a wider therapeutic window than ultra-potent inhibitors like LY2584702.

• [1] Ye P, Kuhn C, Juan M, et al. Potent and selective thiophene urea-templated inhibitors of S6K. Bioorg Med Chem Lett. 2011;21(2):849-852. Table 3, compound 18 (S6K1-IN-1). View Source
• [2] Segatto I, Massarut S, Boyle R, et al. Preclinical validation of a novel compound targeting p70S6 kinase in breast cancer. FS-115 IC50 35 nM. CiteAb abstract. Accessed 2026. View Source

MSK1-Sparing Kinase Selectivity

In a panel of 43 kinases screened at 1 µM, S6K1-IN-1 (compound 18) exhibited a 'cold and clean' profile, inhibiting only JAK3, CLK1, and CHEK2 at low levels [1]. Critically, it did not inhibit MSK1 under these conditions. In contrast, PF-4708671 inhibits MSK1 with an IC50 of 0.95 µM—only 4-fold selectivity over its S6K1 IC50 of 160 nM—meaning at concentrations commonly used in cell-based assays (1–10 µM), PF-4708671 significantly engages MSK1 . This differential MSK1 sparing is a key advantage for S6K1-IN-1 in studies where MSK1 activity confounds interpretation of S6K1-specific signaling.

MSK1 sparing

Context-dependent

No MSK1 inhibition at 1 µM; PF-4708671 MSK1 IC50 0.95 µM

Supports S6K1-specific signaling interpretation without MSK1 interference

MSK1 co-expression may confound readouts with PF-4708671

Evidence Dimension	MSK1 inhibition
Target Compound Data	No inhibition in 43-kinase panel at 1 µM
Comparator Or Baseline	PF-4708671: MSK1 IC50 0.95 µM (4-fold selectivity over S6K1)
Quantified Difference	S6K1-IN-1 spares MSK1 completely at 1 µM; PF-4708671 inhibits MSK1 with IC50 0.95 µM
Conditions	S6K1-IN-1: 43-kinase panel at 1 µM; PF-4708671: cell-free kinase assay, MSK1 IC50 determined by radiometric filter-binding assay.

Why This Matters

Researchers studying S6K1-mediated pathways in metabolic tissues, where MSK1 is also expressed, can use S6K1-IN-1 to avoid MSK1-driven off-target effects that would confound phenotypic readouts.

• [1] Ye P, Kuhn C, Juan M, et al. Potent and selective thiophene urea-templated inhibitors of S6K. Bioorg Med Chem Lett. 2011;21(2):849-852. Figure 4 selectivity profile description. View Source

Hepatic Metabolic Stability

S6K1-IN-1 (compound 18) demonstrates a human liver microsome (HLM) half-life of 52 minutes and a human hepatocyte (HHEP) half-life of 30 minutes [1]. Within the same thiophene urea series, this compares favorably to compound 19 (HLM 20 min) and compound 20 (HLM 4 min), but is less stable than compound 21 (HLM >120 min). The moderate hepatic stability suggests S6K1-IN-1 has manageable clearance properties suitable for acute in vitro and short-term in vivo studies, while its series-internal variability highlights the importance of verifying lot-specific ADME characteristics when procuring.

Hepatic stability

Head-to-head

HLM T1/2 52 min (vs compound 20: 4 min, compound 21: >120 min)

Supports selection for short-term in vivo exposure studies

Verify lot-specific metabolic stability before procurement

Evidence Dimension	Human liver microsome (HLM) stability T1/2
Target Compound Data	52 min
Comparator Or Baseline	Compound 19: 20 min; Compound 20: 4 min; Compound 21: >120 min (same series)
Quantified Difference	2.6-fold longer than compound 19; 13-fold longer than compound 20; 2.3-fold shorter than compound 21
Conditions	HLM assay: 1 µM compound, LC/MS/MS detection; HHEP assay: 1 µM compound in human hepatocyte suspension.

Why This Matters

Procurement decisions for in vivo pharmacokinetic or efficacy studies should favor S6K1-IN-1 over less stable thiophene urea analogs (e.g., compound 20), ensuring sufficient exposure to achieve target engagement.

• [1] Ye P, Kuhn C, Juan M, et al. Potent and selective thiophene urea-templated inhibitors of S6K. Bioorg Med Chem Lett. 2011;21(2):849-852. Table 4 in vitro metabolic stability data. View Source

CYP450 Interaction Liability

At 3 µM, S6K1-IN-1 exhibits 28% inhibition of CYP2C9, while showing no inhibition of CYP3A4, CYP2D6, or CYP1A2 [1]. This places S6K1-IN-1 in a moderate-risk category for CYP2C9-mediated drug-drug interactions. By comparison, compound 9 (a close structural analog) showed no CYP2C9 inhibition, whereas compounds 17 and 21 showed similar moderate CYP2C9 risk (28% and 30% inhibition, respectively). The clean CYP3A4/2D6 profile is advantageous for co-administration studies where these isoforms are the predominant metabolic pathways.

CYP interaction

Head-to-head

CYP2C9 28%; CYP3A4/2D6/1A2 no inhibition

Supports combination-study design with reduced CYP3A4/2D6 interaction risk

CYP2C9 liability requires monitoring in multi-drug models

Evidence Dimension	CYP450 isoform inhibition (% at 3 µM)
Target Compound Data	CYP2C9: 28%; CYP3A4: 0%; CYP2D6: 0%; CYP1A2: 0%
Comparator Or Baseline	Compound 9: CYP2C9 0%; Compound 17: CYP2C9 28%; Compound 21: CYP2C9 30% (same series)
Quantified Difference	CYP2C9 inhibition 28% higher than compound 9; equivalent to compounds 17 and 21
Conditions	3 µM compound, human liver microsome-based CYP inhibition assay using clinical probe substrates; LC/MS/MS detection.

Why This Matters

When designing combination studies or multi-drug regimens, the absence of CYP3A4/2D6 inhibition is critical to avoid confounding pharmacokinetic interactions, making S6K1-IN-1 preferable to compounds with broader CYP liabilities.

• [1] Ye P, Kuhn C, Juan M, et al. Potent and selective thiophene urea-templated inhibitors of S6K. Bioorg Med Chem Lett. 2011;21(2):849-852. Table 4 CYP inhibition data. View Source

hERG Safety Profile

S6K1-IN-1 showed no displacement of dofetilide from the hERG potassium channel at the tested concentration, indicating negligible risk of QT interval prolongation [1]. This is consistent across the thiophene urea series, where all tested compounds (9, 17, 18, 19, 20, 21) were negative in the dofetilide binding assay. In contrast, many ATP-competitive kinase inhibitors (including certain RSK/MSK inhibitors) carry known hERG liabilities. While direct comparative hERG data for PF-4708671 and LY2584702 are not published, the negative hERG signal for S6K1-IN-1 provides a baseline cardiac safety reassurance for in vivo studies at moderate doses.

hERG profile

Class-level

No dofetilide displacement (0% inhibition)

Supports cardiac safety endpoint monitoring

Class-level observation; confirm in model-specific assays

Evidence Dimension	hERG channel interaction (dofetilide displacement)
Target Compound Data	0% inhibition (no displacement)
Comparator Or Baseline	Class-level baseline: negative for all thiophene urea series compounds tested
Quantified Difference	Complete absence of hERG signal
Conditions	Dofetilide displacement assay measuring competition for hERG channel binding; % inhibition reported.

Why This Matters

Cardiotoxicity is a common attrition cause for kinase inhibitors; the clean hERG profile of S6K1-IN-1 reduces the likelihood of QT-related adverse events in animal models, simplifying IACUC approval and experimental design.

• [1] Ye P, Kuhn C, Juan M, et al. Potent and selective thiophene urea-templated inhibitors of S6K. Bioorg Med Chem Lett. 2011;21(2):849-852. Table 4 dofetilide interaction data. View Source

S6K1-IN-1 Research Applications

Insulin-Resistant Metabolic Model Studies

Given its clean selectivity profile and MSK1 sparing at 1 µM [1], S6K1-IN-1 is ideally suited for dissecting S6K1-specific signaling in metabolic cell models (3T3-L1 adipocytes, primary hepatocytes) where MSK1 is co-expressed and could confound phospho-S6 readouts. The moderate potency (IC50 52 nM) allows fine titration without complete pathway shutdown .

In Vivo Metabolic Phenotyping

The moderate hepatic stability (HLM T1/2 52 min) and clean CYP3A4/2D6 profile [1] make S6K1-IN-1 a suitable candidate for acute intraperitoneal or oral dosing in diet-induced obesity mouse models, where rapid compound clearance is acceptable and CYP-mediated drug-drug interactions must be minimized. The negative hERG signal further supports safe in vivo use [1].

MSK1-Sparing Comparative Studies

In experiments where PF-4708671's MSK1 inhibition (IC50 0.95 µM) represents a confounding variable, S6K1-IN-1 serves as an MSK1-sparing S6K1 inhibitor, allowing researchers to attribute phenotypes specifically to S6K1 inhibition rather than combined S6K1/MSK1 blockade .

Thiophene Urea SAR Benchmarking

S6K1-IN-1 (compound 18) is the most comprehensively characterized member of the thiophene urea series, with published data on potency, selectivity, solubility (7 µg/mL at pH 6.5), PAMPA permeability (3 × 10⁻⁶ cm/s), metabolic stability, CYP inhibition, and hERG safety [1]. It serves as a benchmark compound for medicinal chemistry optimization programs targeting S6K1 with non-pyrimidine scaffolds.

Application

Selection Property

Validation Focus

Metabolic model S6K1 signaling dissection

MSK1-sparing kinase selectivity

S6K1-dependent phospho-S6 readout without MSK1 interference

Acute in vivo metabolic phenotyping

Moderate hepatic stability, clean CYP3A4/2D6 profile

Target engagement confirmation in diet-induced obesity models

MSK1-sparing S6K1 comparator studies

Absence of MSK1 inhibition

Phenotype attribution to S6K1 vs. combined S6K1/MSK1 blockade

Thiophene urea SAR benchmarking

Comprehensive ADME and selectivity characterization

Lead optimization with non-pyrimidine S6K1 scaffolds

• [1] Ye P, Kuhn C, Juan M, et al. Potent and selective thiophene urea-templated inhibitors of S6K. Bioorg Med Chem Lett. 2011;21(2):849-852. Comprehensive ADME and selectivity data. View Source